![molecular formula C11H13N5O3 B019970 2'-Deoxy-2'-methyleneadenosine CAS No. 104409-41-8](/img/structure/B19970.png)
2'-Deoxy-2'-methyleneadenosine
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Overview
Description
2'-Deoxy-2'-methyleneadenosine, also known as MTA, is a naturally occurring molecule found in many living organisms. It is a derivative of adenosine and is involved in a variety of biochemical processes. In recent years, MTA has gained attention for its potential use in scientific research due to its unique properties.
Mechanism of Action
2'-Deoxy-2'-methyleneadenosine works by inhibiting the activity of methyltransferases, which are enzymes involved in DNA methylation. By inhibiting these enzymes, this compound can alter gene expression and potentially affect cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. Additionally, this compound has been shown to modulate the immune system and affect inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2'-Deoxy-2'-methyleneadenosine in lab experiments is its ability to inhibit methyltransferases, which can be useful for studying the effects of DNA methylation. However, this compound can also have nonspecific effects on cellular function, which can complicate data interpretation.
Future Directions
There are many potential future directions for research involving 2'-Deoxy-2'-methyleneadenosine. One area of interest is the development of this compound-based therapies for cancer. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential effects on cellular function.
Synthesis Methods
2'-Deoxy-2'-methyleneadenosine can be synthesized through a variety of methods, including chemical synthesis and enzymatic reactions. One common method involves the use of S-adenosylmethionine (SAM) as a substrate for the enzyme this compound phosphorylase. This reaction produces this compound as a byproduct.
Scientific Research Applications
2'-Deoxy-2'-methyleneadenosine has been studied extensively for its potential use in scientific research. One of the most promising areas of research involves its use as a biomarker for cancer. Studies have shown that this compound levels are elevated in many types of cancer, and it may be possible to use this compound as a diagnostic tool.
properties
CAS RN |
104409-41-8 |
---|---|
Molecular Formula |
C11H13N5O3 |
Molecular Weight |
263.25 g/mol |
IUPAC Name |
(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-methylideneoxolan-3-ol |
InChI |
InChI=1S/C11H13N5O3/c1-5-8(18)6(2-17)19-11(5)16-4-15-7-9(12)13-3-14-10(7)16/h3-4,6,8,11,17-18H,1-2H2,(H2,12,13,14)/t6-,8+,11-/m1/s1 |
InChI Key |
JGQTWRGPSIKPOT-CDOJRTKCSA-N |
Isomeric SMILES |
C=C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)CO)O |
SMILES |
C=C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O |
Canonical SMILES |
C=C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O |
Other CAS RN |
104409-41-8 |
synonyms |
2'-deoxy-2'-methyleneadenosine MdAdo |
Origin of Product |
United States |
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